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Compound of Interest

2-Methoxyacetimidamide
Compound Name:
hydrochloride

Cat. No.: B167540

A comprehensive search for the application of 2-Methoxyacetimidamide hydrochloride as a
tool for studying protein-protein interactions has yielded no specific scientific literature,
experimental protocols, or quantitative data.

Our extensive investigation across multiple scientific databases and search engines did not
uncover any published research detailing the use of 2-Methoxyacetimidamide hydrochloride
for the analysis of protein-protein interactions (PPIs). Consequently, we are unable to provide
the detailed Application Notes and Protocols as requested, including quantitative data tables,
experimental methodologies, and visualizations of signaling pathways or experimental
workflows.

The absence of information on this specific compound within the context of PPI research
suggests several possibilities:

* Novelty or Niche Application: 2-Methoxyacetimidamide hydrochloride may be a very new
chemical entity or a tool with a highly specialized application that has not yet been widely
reported in peer-reviewed literature.

» Alternative Nomenclature: The compound might be more commonly known under a different
chemical name, a commercial trade name, or an internal research code that is not publicly
indexed.
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« Different Area of Application: It is possible that the primary application of 2-
Methoxyacetimidamide hydrochloride lies in a different field of study, unrelated to the
investigation of protein-protein interactions.

We recommend that researchers interested in this compound verify its name and potential
synonyms. If you have access to any internal documentation, preliminary research data, or a
specific publication that mentions the use of 2-Methoxyacetimidamide hydrochloride for
studying protein-protein interactions, please provide this information. With more specific details,
a more targeted and potentially successful search can be conducted.

For researchers seeking established methods for studying protein-protein interactions, a variety
of well-documented techniques are available. These can be broadly categorized into in vitro, in
vivo, and in silico approaches. Some of the most common methods include:

e Yeast Two-Hybrid (Y2H) System: A genetic method for identifying binary protein interactions
in a eukaryotic host.

« Affinity Purification coupled with Mass Spectrometry (AP-MS): A technique to identify protein
complexes by using a tagged "bait" protein to pull down its interacting "prey" proteins.

o Co-immunoprecipitation (Co-IP): A method to isolate a specific protein and its binding
partners from a cell lysate using an antibody.

o Surface Plasmon Resonance (SPR): A biophysical technique to measure the binding affinity
and kinetics of protein interactions in real-time.

o Forster Resonance Energy Transfer (FRET): A fluorescence-based method to detect the
proximity of two fluorescently labeled proteins.

Should you acquire more specific information regarding 2-Methoxyacetimidamide
hydrochloride's application in PPI studies, we would be pleased to assist you further in
developing the requested detailed protocols and application notes.

 To cite this document: BenchChem. [Application Notes and Protocols: 2-
Methoxyacetimidamide Hydrochloride in Protein-Protein Interaction Studies]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b167540#2-
methoxyacetimidamide-hydrochloride-as-a-tool-for-studying-protein-protein-interactions]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540#2-methoxyacetimidamide-hydrochloride-as-a-tool-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b167540#2-methoxyacetimidamide-hydrochloride-as-a-tool-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b167540#2-methoxyacetimidamide-hydrochloride-as-a-tool-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b167540#2-methoxyacetimidamide-hydrochloride-as-a-tool-for-studying-protein-protein-interactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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